Cas no 1804861-60-6 (2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride
• CAS No: 1804861-60-6
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4887999
• Update Time: 2025-06-08

2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-3-2-4(15(8,13)14)5(6(9)10)11-7(3)12/h2,6H,1H3,(H,11,12)
• InChI Key： DMAWMOBBCKSVLJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(NC=1C(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl Chloride (CAS No. 1804861-60-6)

2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride, identified by its CAS number 1804861-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its sulfonyl chloride functional group and a pyridine core modified with difluoromethyl, hydroxymethyl, and methyl substituents. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of the difluoromethyl group in the molecular structure is particularly noteworthy, as fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. In recent years, there has been a surge in research focused on fluorinated heterocycles due to their promising pharmacological properties. For instance, studies have demonstrated that incorporating fluorine atoms into drug candidates can lead to more potent and selective inhibitors of enzymes and receptors involved in critical biological pathways.

2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride serves as a versatile building block in synthetic chemistry, enabling the construction of complex scaffolds through nucleophilic substitution reactions. The sulfonyl chloride moiety is highly reactive towards amines and alcohols, facilitating the formation of amides and esters—key functional groups in drug molecules. This reactivity makes it an indispensable reagent in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks such as rapid degradation or immunogenicity.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design. Pyridine rings are ubiquitous in pharmacophores due to their ability to engage in hydrogen bonding interactions with biological targets and their favorable electronic properties. The specific substitution pattern in 2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride—the combination of hydroxymethyl and methyl groups along with the difluoromethyl substituent—enhances its utility as a scaffold for drug discovery. Such modifications can fine-tune physicochemical properties like solubility, lipophilicity, and binding affinity.

In the context of modern drug development, this compound has been explored as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is often associated with pathological conditions. By modifying the pyridine core with electron-withdrawing groups like sulfonyl chlorides and fluorinated substituents, researchers can develop more potent kinase inhibitors with improved selectivity profiles.

The hydroxymethyl group in 2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride introduces additional reactivity that can be exploited for further derivatization. Hydroxymethyl groups can participate in etherification or esterification reactions, allowing for the creation of diverse chemical libraries. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

Moreover, the methyl group at position 5 of the pyridine ring contributes to steric hindrance and electronic tuning, influencing how the molecule interacts with biological targets. These subtle structural modifications can significantly impact drug efficacy and safety profiles. For example, methylation at specific positions can enhance binding affinity or reduce off-target effects by altering electronic distributions or steric interactions within the active site of an enzyme or receptor.

Recent studies have also explored the use of fluorinated sulfonyl chlorides like 2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride in designing protease inhibitors. Proteases are another class of enzymes that are frequently targeted in drug development due to their involvement in various disease pathways. The unique combination of substituents in this compound allows for selective inhibition of specific proteases while minimizing effects on related enzymes.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has been employed in materials science for developing advanced polymers and ligands for metal-organic frameworks (MOFs). The sulfonyl chloride functionality enables covalent attachment to surfaces or polymers, creating materials with tailored properties such as enhanced stability or specific recognition capabilities.

In conclusion,2-(Difluoromethyl)-6-hydroxy-5-methylpyridine-3-sulfonyl chloride (CAS No. 1804861-60-6) is a multifaceted compound with broad applications across synthetic chemistry and drug discovery. Its unique structural features—combining a pyridine core with difluoromethyl, hydroxymethyl, and methyl substituents—make it an invaluable intermediate for constructing bioactive molecules. The growing interest in fluorinated heterocycles underscores its significance as a tool for developing next-generation therapeutics targeting cancers, inflammatory diseases, and other debilitating conditions.